Cas no 869076-14-2 (3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one)

• Product Name: 3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one
• CAS No: 869076-14-2
• MF: C₁₅H₁₆N₂OS₂
• MW: 304.430340766907
• CID: 5876683
• PubChem ID: 7197571
• Update Time: 2025-07-10

3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one Chemical and Physical Properties

Names and Identifiers

• Thieno[3,2-d]pyrimidin-4(3H)-one, 6,7-dihydro-3-methyl-2-[[(2-methylphenyl)methyl]thio]-
• 869076-14-2
• 3-methyl-2-((2-methylbenzyl)thio)-6,7-dihydrothieno[3,2-d]pyrimidin-4(3H)-one
• F1858-0088
• 3-methyl-2-[(2-methylphenyl)methylsulfanyl]-6,7-dihydrothieno[3,2-d]pyrimidin-4-one
• 3-methyl-2-{[(2-methylphenyl)methyl]sulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one
• SR-01000017557-1
• AKOS024614704
• SR-01000017557
• 3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

• Inchi： 1S/C15H16N2OS2/c1-10-5-3-4-6-11(10)9-20-15-16-12-7-8-19-13(12)14(18)17(15)2/h3-6H,7-9H2,1-2H3
• InChI Key： HKNUHAMIFJKDEW-UHFFFAOYSA-N
• SMILES： C1(SCC2=CC=CC=C2C)N(C)C(=O)C2SCCC=2N=1

Computed Properties

• Exact Mass: 304.07040549g/mol
• Monoisotopic Mass: 304.07040549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 473
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 83.3Ų

Experimental Properties

• Density: 1.33±0.1 g/cm3(Predicted)
• Boiling Point: 468.5±55.0 °C(Predicted)
• pka: -1.97±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno3,2-dpyrimidin-4-one

Comprehensive Overview of 3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 869076-14-2)

3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 869076-14-2) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential biological activities. The compound belongs to the thienopyrimidinone class, which is known for its diverse pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer effects. Researchers are increasingly exploring its applications in drug discovery, particularly in targeting enzyme inhibition and modulating cellular pathways.

The molecular structure of 3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one incorporates a thieno[3,2-d]pyrimidin-4-one core, a scaffold frequently utilized in medicinal chemistry. The presence of a methylsulfanyl group at the 2-position and a 2-methylphenyl substitution enhances its lipophilicity, potentially improving membrane permeability and bioavailability. These characteristics make it a promising candidate for further optimization in lead compound development.

Recent studies have highlighted the growing interest in thienopyrimidinone derivatives as potential therapeutics for neurodegenerative diseases, such as Alzheimer's and Parkinson's. The compound's ability to interact with key neuronal receptors and enzymes has sparked investigations into its neuroprotective effects. Additionally, its antioxidant properties are being explored for mitigating oxidative stress, a common factor in aging and chronic diseases.

From a synthetic chemistry perspective, 3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one can be synthesized through multi-step reactions involving cyclization and functional group transformations. Researchers are optimizing these protocols to improve yield and scalability, addressing challenges such as regioselectivity and purification. Green chemistry principles are also being applied to reduce environmental impact during synthesis.

In the agrochemical sector, this compound is being evaluated for its potential as a plant growth regulator or pesticide. Its structural motifs resemble those of known agrochemicals, suggesting possible activity against plant pathogens or pests. Field trials and mode-of-action studies are underway to validate these applications, aligning with the global push for sustainable agriculture.

The compound's CAS No. 869076-14-2 is frequently searched in scientific databases, reflecting its relevance in current research. Keywords such as "thienopyrimidinone synthesis," "biological activity of heterocyclic compounds," and "medicinal chemistry applications" are commonly associated with it, indicating its interdisciplinary appeal. Researchers and industry professionals are keen to understand its structure-activity relationships and potential commercial viability.

As the demand for novel bioactive molecules grows, 3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one stands out as a versatile scaffold. Its integration into high-throughput screening libraries and computational drug design platforms further underscores its importance. Future directions may include co-crystallization studies to elucidate binding modes and the development of analogs with enhanced efficacy and safety profiles.

In summary, 3-methyl-2-{(2-methylphenyl)methylsulfanyl}-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-4-one (CAS No. 869076-14-2) represents a compelling area of research at the intersection of chemistry, biology, and materials science. Its multifaceted applications and adaptability to structural modifications position it as a valuable asset in addressing contemporary scientific and industrial challenges.